Drug patents that are given patent term extension are important bellwether indicators for generic drug market entry.

Global patents on HER2-targeted biologics show rapid growth and a diversified technology pattern.

We present an algorithm, SComatic, that can be used to directly detect somatic mutations in single-cell data sets without using a reference sample. This method opens the possibility of studying clonal relationships among cells, mutational processes at single-cell resolution, and the impact of somatic mutations on cell function in development and disease.

Studies using 16S rRNA and shotgun metagenomics typically yield different results, usually attributed to PCR amplification biases. We introduce Greengenes2, a reference tree that unifies genomic and 16S rRNA databases in a consistent, integrated resource. By inserting sequences into a whole-genome phylogeny, we show that 16S rRNA and shotgun metagenomic data generated from the same samples agree in principal coordinates space, taxonomy and phenotype effect size when analyzed with the same tree.

Basic research on the biology of aging has resulted in the discovery of more than 75 interventions that extend lifespan in rodents and many more that extend lifespan in Drosophila and Caenorhabditis elegans1,2,3,4,5,6,7,8,9,10. The progression of this work to human trials was historically delayed by the misconception that interventions originally identified to extend rodent lifespan lacked a feasible translation strategy or were unattractive investment opportunities for investors and pharmaceutical companies. In the last 5 years, however, efforts to move those interventions into human experimentation have come to fruition. The biotechnology companies developing such treatments have created a new field of biopharmaceutical development: longevity biotechnology. Because longevity biotechnology represents a paradigm shift in therapeutic approach and faces unique challenges from the standpoint of clinical development, path to approval and patient population, it makes sense to define this rapidly advancing field and articulate standards that identify its bona fide constituents. The Longevity Biotechnology Association (LBA) is a non-profit organization created to foster collaboration, propose guidelines for industry, educate stakeholders and translate geroscience to prevent the diseases associated with aging and extend healthspan.

Human societies depend on marine ecosystems, but their degradation continues. Toward mitigating this decline, new and more effective ways to precisely measure the status and condition of marine environments are needed alongside existing rebuilding strategies. Here, we provide an overview of how sensors and wearable technology developed for humans could be adapted to improve marine monitoring. We describe barriers that have slowed the transition of this technology from land to sea, update on the developments in sensors to advance ocean observation and advocate for more widespread use of wearables on marine organisms in the wild and in aquaculture. We propose that large-scale use of wearables could facilitate the concept of an ‘internet of marine life’ that might contribute to a more robust and effective observation system for the oceans and commercial aquaculture operations. These observations may aid in rationalizing strategies toward conservation and restoration of marine communities and habitats.

Eight overlooked rare genetic diseases have been selected by a panel of experts as the first candidates in a program dedicated to accelerating gene therapies into first-in-human clinical trials. The move, announced in May, was instigated by the Foundation for the National Institutes of Health, a US-based not-for-profit organization that facilitates public–private alliances to fight disease. And in June the foundation, working with the National Heart, Lung and Blood Institute, launched a project dedicated to finding a gene therapy for sickle cell disease especially aimed at treating people in low- to middle income countries.

Establishing accountability by implementing measurable metrics to track and monitor DEI dynamics can ensure that it becomes central to an organization’s strategy.

The origins of Amai’s product can be traced to the equatorial belt, where a natural protein called monellin was discovered in tropical berries. Although it is a protein, monellin also docks to the same sweet receptors as sugar, so has the same mouthfeel and taste profile. But there is a glitch. “This is a hyper-sweet protein, but it denatures at 45 degrees; just like boiling an egg, it loses functionality,” says Ilan Samish, Amai’s Founder and CEO.